Cas no 125356-08-3 (Antiquorin)

• Product Name: Antiquorin
• CAS No: 125356-08-3
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 1080730
• PubChem ID: 368996
• Update Time: 2025-07-19

Antiquorin Chemical and Physical Properties

Names and Identifiers

• Antiquorin
• (13R)-13-Hydroxy-ent-atis-16-ene-3,14-dione
• ent-(13S)-13-Hydroxyatis-16-ene-3,14-dione
• 125356-08-3
• AKOS032949094
• NSC640504
• NSC-640504
• (1R,9S,12R)-13-hydroxy-5,5,9-trimethyl-16-methylidenetetracyclo[10.2.2.01,10.04,9]hexadecane-6,14-dione
• NCI60_013494
• (1S,4S,9R,10S,12S,13R)-13-hydroxy-5,5,9-trimethyl-16-methylidenetetracyclo[10.2.2.01,10.04,9]hexadecane-6,14-dione
• (1S,4S,9R,10S,12S,13R)-13-hydroxy-5,5,9-trimethyl-16-methylene-tetracyclo[10.2.2.01,10.04,9]hexadecane-6,14-dione
• CHEMBL3781029
• AKOS040761360

• Inchi： 1S/C20H28O3/c1-11-10-20-8-5-13-18(2,3)15(21)6-7-19(13,4)14(20)9-12(11)16(22)17(20)23/h12-14,16,22H,1,5-10H2,2-4H3/t12-,13+,14-,16+,19+,20-/m0/s1
• InChI Key： UQKJSKXVMBIKGF-IAPRJYDESA-N
• SMILES： O[C@H]1C([C@@]23CC(=C)[C@@H]1C[C@H]2[C@]1(C)CCC(C(C)(C)[C@H]1CC3)=O)=O

Computed Properties

• Exact Mass: 316.20400
• Monoisotopic Mass: 316.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175-177 ºC
• Boiling Point: 465.7±45.0 °C at 760 mmHg
• Flash Point: 249.5±25.2 °C
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 54.37000
• LogP: 3.30420
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Antiquorin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids